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Compound of Interest

Compound Name: 4-Nitrophenyl phenyl sulfide

Cat. No.: B041394

Essential protocols for the safe handling, use, and disposal of 4-Nitrophenyl phenyl sulfide
are critical for ensuring laboratory safety and procedural accuracy. This guide provides
immediate, essential safety and logistical information tailored for researchers, scientists, and
drug development professionals. By adhering to these guidelines, you can minimize risks and
maintain a secure research environment.

Chemical and Physical Properties

Understanding the fundamental properties of 4-Nitrophenyl phenyl sulfide is the first step
toward safe handling. This quantitative data is summarized below for your reference.

Property Value Source
Molecular Formula C12H9aNO2S [L12113114115]116]
Molecular Weight 231.27 g/mol [21[31[5]
Appearance YeI.Iow crystalline powder or (Al[6]

solid
Melting Point 52-55 °C [1112]
CAS Number 952-97-6 [LI21311411518117]
EC Number 213-462-5 [2][3]
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Hazard Identification and Personal Protective Equipment
(PPE)

4-Nitrophenyl phenyl sulfide is classified as a hazardous substance, primarily causing skin,
eye, and respiratory irritation.[1][3][4][5][7]1[8] The signal word for this chemical is "Warning".[4]
[8] Adherence to proper PPE protocols is mandatory to mitigate exposure risks.

Hazard GHS Classification Recommended PPE

Chemical-resistant gloves

e.g., Nitrile or Neoprene)[9
Skin Irritation Skin Irrit. 2 (e P ]

and a fully buttoned, flame-

resistant lab coat.[9][10]

Tightly fitting safety goggles

with side-shields or chemical
Eye Irritation Eye Irrit. 2/ 2A splash goggles.[3][9] A face

shield should be worn if there

is a risk of splashing.[9][11]

Work should be conducted in a
certified chemical fume hood.
[9][10] If a fume hood is not

) o available or sufficient, a dust

Respiratory Irritation STOT SE 3 i

mask (type N95 or equivalent)
or an air-purifying respirator
with organic vapor cartridges is

necessary.[8][10]

Logical Selection of Personal Protective Equipment

The following diagram illustrates the decision-making process for selecting the appropriate PPE
based on the potential hazards associated with handling 4-Nitrophenyl phenyl sulfide.
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Caption: PPE selection workflow based on hazard assessment.

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for laboratory safety. The following
protocols provide step-by-step guidance.

Step-by-Step Handling Protocol

* Preparation: Before beginning work, ensure the chemical fume hood is functioning correctly.
[10] Put on all required PPE: a flame-resistant lab coat, chemical-resistant gloves, and safety
goggles.[9][10]
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» Weighing and Transfer: Conduct all weighing and transferring of the solid chemical within the
fume hood to minimize inhalation of dust.[10] Use appropriate tools to avoid creating dust.[9]

e In Use: Keep the container of 4-Nitrophenyl phenyl sulfide tightly closed when not in use.
[3][9] Avoid all personal contact with the substance.[9]

» Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and
water.[9][12] Decontaminate all work surfaces and equipment used in the procedure.[9]

Emergency Procedures

In the event of an emergency, follow these procedures immediately:

o Eye Contact: Immediately rinse eyes cautiously with plenty of water for at least 15 minutes,
also under the eyelids.[3][12] Remove contact lenses if present and easy to do. Continue
rinsing and seek medical attention.[1][3][12]

o Skin Contact: Take off contaminated clothing immediately.[3] Wash the affected area with
plenty of soap and water.[3][12] If skin irritation occurs, get medical advice.[3]

 Inhalation: Move the person to fresh air and keep them in a position comfortable for
breathing.[3] If the person feels unwell, call a poison center or doctor.[4]

o Spill: Evacuate unnecessary personnel.[7] Ensure adequate ventilation.[3] Wearing
appropriate PPE, sweep or shovel the spilled solid into a suitable, closed container for
disposal.[7] Avoid generating dust.[3][7]

Disposal Plan

Proper disposal of 4-Nitrophenyl phenyl sulfide and its contaminated materials is essential to
prevent environmental contamination and ensure regulatory compliance.

o Waste Collection: Collect all waste materials, including unused chemicals, contaminated
gloves, and disposable labware, in a designated and clearly labeled hazardous waste
container.[9]

» Waste Segregation: Do not mix this waste with other waste streams unless explicitly
permitted by your institution's environmental health and safety (EHS) office.[9]
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» Container Disposal: Empty containers should be triple-rinsed (or equivalent) before being
offered for recycling or reconditioning.[3] Alternatively, puncture the container to render it
unusable and dispose of it in a sanitary landfill, if permissible by local regulations.[3]

» Final Disposal: Dispose of the contents and container at an approved waste disposal plant in
accordance with local, state, and federal regulations.[3][13]

Workflow for Safe Handling and Disposal

The following diagram outlines the complete workflow for the safe management of 4-
Nitrophenyl phenyl sulfide in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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